Cas no 139778-23-7 (Benzene, 1-[bis(pentyloxy)methyl]-2-nitro-)

• Product Name: Benzene, 1-[bis(pentyloxy)methyl]-2-nitro-
• CAS No: 139778-23-7
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• CID: 1281090
• Update Time: 2024-08-03

Benzene, 1-[bis(pentyloxy)methyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[bis(pentyloxy)methyl]-2-nitro-

• Inchi： 1S/C17H27NO4/c1-3-5-9-13-21-17(22-14-10-6-4-2)15-11-7-8-12-16(15)18(19)20/h7-8,11-12,17H,3-6,9-10,13-14H2,1-2H3
• InChI Key： XZCXLDCCXSGYIC-UHFFFAOYSA-N
• SMILES： C1(C(OCCCCC)OCCCCC)=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 309.19411

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 397.9±27.0 °C(Predicted)
• PSA: 61.6